Cas no 6375-85-5 (Phenol, 2,3-dimethoxy-4-methyl-)
6375-85-5 structure
Product Name:Phenol, 2,3-dimethoxy-4-methyl-
CAS No:6375-85-5
MF:C9H12O3
MW:168.189783096313
CID:425805
PubChem ID:14381938
Update Time:2025-04-19
Phenol, 2,3-dimethoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,3-dimethoxy-4-methyl-
- 2,3-dimethoxy-4-methylphenol
- SCHEMBL4294248
- DTXSID00559609
- 6375-85-5
-
- Inchi: 1S/C9H12O3/c1-6-4-5-7(10)9(12-3)8(6)11-2/h4-5,10H,1-3H3
- InChI Key: PZHLHCXQYZCQCF-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=CC=1C)O)OC
Computed Properties
- Exact Mass: 168.07866
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Phenol, 2,3-dimethoxy-4-methyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
6375-85-5 (Phenol, 2,3-dimethoxy-4-methyl-) Related Products
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- 4463-33-6(2,3-Dimethoxytoluene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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